Unii-25K23E3mnm

• Molecular Formula: C22H23Cl2N5O2
• Molecular Weight: 460.4 g/mol
• IUPAC Name: 4-[(3-chloro-4-methoxyphenyl)methylamino]-1-(4-hydroxypiperidin-1-yl)phthalazine-6-carbonitrile;hydrochloride
• InChI: InChI=1S/C22H22ClN5O2.ClH/c1-30-20-5-3-15(11-19(20)23)13-25-21-18-10-14(12-24)2-4-17(18)22(27-26-21)28-8-6-16(29)7-9-28;/h2-5,10-11,16,29H,6-9,13H2,1H3,(H,25,26);1H
• InChI Key: NPPMKOIYSYKJTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC2=NN=C(C3=C2C=C(C=C3)C#N)N4CCC(CC4)O)Cl.Cl
• Synonyms: 4-(3-chloro-4-methoxybenzyl)amino-1(4-hydroxypiperidino)-6-phthalazinecarbonitrile monohydrochlodride; E 4010; E-4010; E4010

Description

Unii-25K23E3mnm, also known as this compound, is a useful research compound. Its molecular formula is C22H23Cl2N5O2 and its molecular weight is 460.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.8 g of 4-(3-chloro-4-methoxybenzyl)amino-6-cyano-1-(4-hydroxypiperidino)phthalazine was suspended in a mixture of ethanol (60 ml) with water (30 ml) and 30 ml of a 1 N aqueous solution of hydrochloric acid was added thereto. After dissolving by heating once, the mixture was cooled by allowing to stand at room temperature. The resulting crystals were collected by filtration and hot air-dried at 80° C. overnight to give 9.37 g of the title compound as yellow crystals. M.p. 217-227° C. (decomp.), Mass 424 (MH+),